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Compound of Interest

Compound Name:
1,2,5-Oxadiazole, 3,4-dinitro-, 2-

oxide

CAS No.: 153498-61-4

Cat. No.: B15163601

Get Quote

Utilization of 3,4-Dinitrofuroxan (DNF) in the
Synthesis of DNTF and Related Energetic Motifs[1]
Executive Summary & Technical Distinction
Objective: This guide details the protocols for synthesizing the high-performance melt-cast

explosive DNTF (3,4-bis(3-nitrofurazan-4-yl)furoxan) and elucidates the specific utility of 3,4-

dinitrofuroxan (DNF) as a highly reactive electrophilic precursor.

Critical Nomenclature Clarification:

DNTF (Target): 3,4-bis(3-nitrofurazan-4-yl)furoxan.[1][2][3] A heterocyclic system comprising

a central furoxan ring flanked by two nitrofurazan rings.[2] It is a leading melt-cast explosive (

C) comparable to HMX.

DNF (Precursor/Intermediate): 3,4-dinitrofuroxan.[1][2][4][5][6] A pernitro-heterocycle

characterized by extreme reactivity. It serves as a "core" electrophile where the nitro groups
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act as excellent leaving groups, allowing for the attachment of functionalized furazan rings to

build the DNTF architecture.

Scope:

Safety Protocols: Handling pernitro and furazan-based energetics.

Synthesis of Precursor (DNF): Preparation of 3,4-dinitrofuroxan.[1][4][6][7]

Synthesis of DNTF: The stepwise construction of the tricyclic system.

Mechanistic Insight: Nucleophilic substitution pathways on the furoxan ring.[7]

Safety & Handling (Core Directive)
WARNING: The compounds described (DNF, DNTF, and intermediates) are High Explosives.

3,4-Dinitrofuroxan is particularly sensitive to mechanical stimuli and is a powerful oxidant.

Blast Shielding: All reactions involving >100 mg of DNF or DNTF must be conducted behind

Kevlar/polycarbonate blast shields.

Remote Operation: Manipulations involving dry products should be performed remotely or

with robotic manipulators where possible.

Static Discharge: Use conductive flooring, grounded mats, and antistatic apparel. DNF is

sensitive to electrostatic discharge (ESD).

Quenching: Have a saturated solution of sodium bicarbonate/acetone available to quench

unreacted nitrating agents.

Experimental Protocols
Protocol A: Synthesis of 3,4-Dinitrofuroxan (DNF) Precursor
Rationale: DNF acts as the electrophilic core. Its synthesis involves the oxidative cyclization of

dinitroglyoxime or direct nitration/cyclization sequences.

Reagents:
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Glyoxime (1.0 eq)

Nitric Acid (98%, fuming)

Dinitrogen Tetroxide (

) or Trifluoroacetic Anhydride (TFAA)

Dichloromethane (DCM) (Solvent)

Step-by-Step Workflow:

Nitration: In a jacketed reactor cooled to -10°C, dissolve glyoxime in DCM.

Addition: Slowly add fuming

followed by dropwise addition of TFAA (to generate the active nitronium species in situ).
Maintain temp < 0°C.

Cyclization: The intermediate 3,4-dinitroglyoxime undergoes oxidative cyclization. Stir for 2

hours at 0°C, then allow to warm to 20°C.

Isolation: Pour mixture onto crushed ice. Extract with cold DCM.

Purification: DNF is unstable; use immediately or store in solution at -20°C. Do not

concentrate to dryness unless necessary for characterization (risk of detonation).

Protocol B: Synthesis of DNTF (The Target)
Rationale: While industrial routes often use dicyanopropane, the convergent synthesis using a

furoxan core (derived from DNF chemistry) allows for modular assembly.

Reagents:

Precursor: 3,4-Dinitrofuroxan (DNF) (from Protocol A)[1]

Nucleophile: 3-Amino-4-nitrofurazan (ANF) (2.2 eq)

Base: Sodium Bicarbonate (
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) or Potassium Carbonate

Solvent: Acetonitrile (dry)

Step-by-Step Workflow:

Nucleophile Preparation: Dissolve 3-amino-4-nitrofurazan in dry acetonitrile. Add base to

generate the reactive amine species (or use the pre-formed potassium salt of ANF for higher

yields).

Coupling Reaction:

Cool the DNF solution (in acetonitrile) to -5°C.

Add the ANF solution dropwise. The nitro groups on DNF are potent nucleofuges (leaving

groups).

Mechanism:[1][8][9][10] The amino group of ANF attacks the C3/C4 positions of the

furoxan ring, displacing the nitro groups.

Reflux: Heat the mixture to 60°C for 4 hours to ensure complete substitution of both nitro

groups.

Work-up:

Cool to room temperature.[1][10]

Filter off inorganic salts.

Concentrate the filtrate (rotary evaporator with blast guard).

Crystallization: Recrystallize the crude DNTF from ethanol/water or dichloroethane.

Target Properties: White to pale yellow crystals,

109–110°C.

Data Visualization & Mechanism
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Figure 1: Mechanistic Pathway for DNTF Assembly
Caption: Nucleophilic aromatic substitution (

) of nitro groups on 3,4-dinitrofuroxan by aminofurazan nucleophiles to yield DNTF.
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Table 1: Physicochemical Properties Comparison

Property
3,4-Dinitrofuroxan
(DNF)

DNTF (Target) HMX (Reference)

Role
Precursor /

Intermediate

High-Performance

Explosive

Standard High

Explosive

Formula

Melting Point Unstable / Decomp. 109–110 °C 276–280 °C

Density ~1.62 g/cm³ 1.94 g/cm³ 1.91 g/cm³

Detonation Vel. - ~9,250 m/s 9,100 m/s

Stability Low (High Sensitivity)
Moderate (Melt-

Castable)
High

Analytical Characterization
To validate the synthesis of DNTF, the following spectral signatures must be confirmed:

IR Spectroscopy (KBr):

Look for characteristic furoxan ring breathing at 1620 cm⁻¹ and 1550 cm⁻¹.
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Nitro group (

) asymmetric stretch at 1530–1560 cm⁻¹.

Absence of N-H stretches (3300-3500 cm⁻¹) confirms full substitution of the amine

precursor.

C NMR (Acetone-

):

Three distinct signals corresponding to the carbons in the central furoxan ring and the

substituent furazan rings.

Chemical shifts typically around 140–155 ppm (broad due to quadrupolar nitrogen).

DSC (Differential Scanning Calorimetry):

Sharp endotherm at 110°C (Melting).

Exotherm onset > 250°C (Decomposition). Note: DNTF has excellent thermal stability for a

furazan.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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